Cas no 159847-83-3 (Methyl 2-amino-4-cyanobenzoate)

• Product Name: Methyl 2-amino-4-cyanobenzoate
• CAS No: 159847-83-3
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD20690800
• CID: 1094891
• PubChem ID: 10103677
• Update Time: 2025-10-18

Methyl 2-amino-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-cyanobenzoate
• Methyl-2-amino-4-cyanobenzoate
• VCYAYJCEAKQYAM-UHFFFAOYSA-N
• CL9162
• FCH1272901
• AK149952
• OR400400
• AX8287177
• Benzoic acid, 2-amino-4-cyano-, methyl ester
• AMY39245
• MFCD20690800
• SY244036
• METHYL2-AMINO-4-CYANOBENZOATE
• CS-0150882
• SCHEMBL1891146
• DTXSID901256512
• EN300-199416
• AS-46230
• 159847-83-3
• AKOS022189497
• A929715
• DA-43927

• MDL： MFCD20690800
• Inchi： 1S/C9H8N2O2/c1-13-9(12)7-3-2-6(5-10)4-8(7)11/h2-4H,11H2,1H3
• InChI Key： VCYAYJCEAKQYAM-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C#N)=CC=1N)=O

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.1

Experimental Properties

• PSA: 76.11

Additional information on Methyl 2-amino-4-cyanobenzoate

Methyl 2-amino-4-cyanobenzoate (CAS No. 159847-83-3): A Comprehensive Overview

Methyl 2-amino-4-cyanobenzoate, identified by its Chemical Abstracts Service (CAS) number 159847-83-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its amino and cyano functional groups, has garnered attention due to its potential applications in various biochemical pathways and drug development processes.

The structure of Methyl 2-amino-4-cyanobenzoate consists of a benzoic acid backbone with an ester group at the methyl position, an amino group at the 2-position, and a cyano group at the 4-position. This unique arrangement of functional groups makes it a versatile intermediate in organic synthesis, particularly in the development of heterocyclic compounds and pharmaceuticals.

In recent years, Methyl 2-amino-4-cyanobenzoate has been explored for its role in the synthesis of bioactive molecules. Its amino and cyano groups provide reactive sites that can be utilized in various chemical transformations, including condensation reactions, nucleophilic additions, and cyclization processes. These reactions are crucial in the construction of complex molecular frameworks that are often found in therapeutic agents.

One of the most compelling aspects of Methyl 2-amino-4-cyanobenzoate is its potential application in the development of novel pharmaceuticals. Researchers have been investigating its use as a precursor in the synthesis of molecules that exhibit antimicrobial, anti-inflammatory, and anticancer properties. The presence of both amino and cyano groups allows for the introduction of additional functional moieties, enabling the creation of derivatives with tailored biological activities.

Recent studies have highlighted the compound's utility in the synthesis of Schiff bases, which are organic compounds formed by the reaction between an aldehyde or ketone and an amine. These Schiff bases have shown promise as catalysts, ligands in metal complexes, and even as active ingredients in medicinal formulations. The ability to modify Methyl 2-amino-4-cyanobenzoate to produce such derivatives makes it a valuable asset in drug discovery pipelines.

The pharmaceutical industry has been particularly interested in Methyl 2-amino-4-cyanobenzoate due to its potential role as an intermediate in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various physiological processes, including inflammation and tumor growth. Inhibiting these enzymes has been a major focus in drug development, with many successful therapies already on the market. Methyl 2-amino-4-cyanobenzoate offers a starting point for creating molecules that can modulate protease activity.

In addition to its pharmaceutical applications, Methyl 2-amino-4-cyanobenzoate has found utility in materials science. Its ability to form stable complexes with metals makes it a candidate for use in catalytic systems and coordination polymers. These materials have applications ranging from industrial catalysis to sensors and electronic devices.

The synthesis of Methyl 2-amino-4-cyanobenzoate typically involves multi-step organic reactions starting from readily available benzoic acid derivatives. The introduction of the ester group is commonly achieved through esterification reactions, while the amino and cyano groups are typically introduced via nucleophilic substitution and cyanation reactions, respectively. These synthetic routes highlight the compound's accessibility and versatility as a building block for more complex molecules.

The chemical properties of Methyl 2-amino-4-cyanobenzoate, including its solubility, stability, and reactivity, make it a suitable candidate for various applications. Its solubility profile allows it to be easily incorporated into solution-phase reactions, while its stability under different conditions ensures that it can be stored and handled without significant degradation.

In conclusion, Methyl 2-amino-4-cyanobenzoate (CAS No. 159847-83-3) is a compound with broad utility across multiple scientific disciplines. Its role as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules and protease inhibitors, underscores its importance in modern drug discovery. Additionally, its applications in materials science highlight its versatility beyond traditional chemical research. As research continues to uncover new uses for this compound, its significance is likely to grow further.